Cas no 112290-03-6 (2-Chloro-4,5-difluorobenzotrifluoride)

2-Chloro-4,5-difluorobenzotrifluoride structure
112290-03-6 structure
Product Name:2-Chloro-4,5-difluorobenzotrifluoride
CAS No:112290-03-6
MF:C7H2ClF5
MW:216.535798549652
CID:1073878
PubChem ID:11009379
Update Time:2025-04-20

2-Chloro-4,5-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4,5-difluorobenzotrifluoride
    • 3,4-difluoro-6-chloro-trifluoromethylbenzene
    • 4,5-difluoro-2-chlorobenzotrifluoride
    • SCHEMBL8975023
    • IRKLZIBIWDAFDS-UHFFFAOYSA-N
    • 1-chloro-4,5-difluoro-2-(trifluoromethyl)benzene
    • MFCD11226549
    • DB-238238
    • DTXSID50451740
    • AKOS005255582
    • 112290-03-6
    • MDL: MFCD11226549
    • Inchi: 1S/C7H2ClF5/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
    • InChI Key: IRKLZIBIWDAFDS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C(F)(F)F)F)F

Computed Properties

  • Exact Mass: 215.97700
  • Monoisotopic Mass: 215.9765186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 3.63700

2-Chloro-4,5-difluorobenzotrifluoride Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-Chloro-4,5-difluorobenzotrifluoride Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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